Cas no 874804-61-2 (N-2-(diethylamino)ethyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide)

• Product Name: N-2-(diethylamino)ethyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• CAS No: 874804-61-2
• MF: C₁₆H₂₆N₄O₅S₂
• MW: 418.5314412117
• CID: 5823660
• PubChem ID: 16807581
• Update Time: 2025-10-28

N-2-(diethylamino)ethyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(diethylamino)ethyl]-N2-[[3-(2-thienylsulfonyl)-2-oxazolidinyl]methyl]-
• HMS2974D07
• SMR000806508
• N1-(2-(diethylamino)ethyl)-N2-((3-(thiophen-2-ylsulfonyl)oxazolidin-2-yl)methyl)oxalamide
• MLS001236314
• N-[2-(diethylamino)ethyl]-N'-{[3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide
• F1843-0305
• AKOS024614148
• N-[2-(diethylamino)ethyl]-N'-[(3-thiophen-2-ylsulfonyl-1,3-oxazolidin-2-yl)methyl]oxamide
• CHEMBL2136048
• 874804-61-2
• N-2-(diethylamino)ethyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

• Inchi： 1S/C16H26N4O5S2/c1-3-19(4-2)8-7-17-15(21)16(22)18-12-13-20(9-10-25-13)27(23,24)14-6-5-11-26-14/h5-6,11,13H,3-4,7-10,12H2,1-2H3,(H,17,21)(H,18,22)
• InChI Key： NFKWTHLGCZFGOR-UHFFFAOYSA-N
• SMILES： C(NCCN(CC)CC)(=O)C(NCC1N(S(C2SC=CC=2)(=O)=O)CCO1)=O

Computed Properties

• Exact Mass: 418.13446229g/mol
• Monoisotopic Mass: 418.13446229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• pka: 12.13±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(diethylamino)ethyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

Comprehensive Overview of N-2-(diethylamino)ethyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS No. 874804-61-2)

N-2-(diethylamino)ethyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS No. 874804-61-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of functional groups, including a diethylaminoethyl moiety, a thiophene-2-sulfonyl group, and an oxazolidin-2-ylmethyl segment, making it a versatile candidate for various applications. Researchers and industry professionals are increasingly interested in its potential uses, particularly in drug development and material science.

The compound's structure is characterized by its ethanediamide backbone, which provides a stable framework for further modifications. The presence of the thiophene-2-sulfonyl group enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry. Additionally, the diethylaminoethyl side chain contributes to its solubility and bioavailability, which are critical factors in pharmaceutical formulations. These attributes have led to a surge in studies exploring its role in targeted therapies and advanced material synthesis.

One of the most compelling aspects of N-2-(diethylamino)ethyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide is its potential application in drug discovery. Recent trends in the pharmaceutical industry highlight the growing demand for novel compounds that can address complex diseases, such as cancer and neurological disorders. The unique structural features of this molecule make it a promising candidate for developing new therapeutic agents. For instance, its thiophene-2-sulfonyl group has been linked to enhanced interactions with biological targets, which could improve drug efficacy and reduce side effects.

In addition to its pharmaceutical potential, N-2-(diethylamino)ethyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide is also being investigated for its role in material science. The compound's ability to form stable complexes with metals and other organic molecules makes it a valuable building block for advanced materials. Researchers are exploring its use in creating conductive polymers, catalysts, and other functional materials that could revolutionize industries such as electronics and renewable energy. This dual applicability in both pharmaceuticals and materials science underscores its versatility and broad appeal.

The synthesis of N-2-(diethylamino)ethyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide involves a series of carefully controlled reactions to ensure high purity and yield. Key steps include the introduction of the thiophene-2-sulfonyl group and the subsequent coupling with the diethylaminoethyl segment. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the compound's structure and purity. These rigorous quality control measures are essential for ensuring its suitability in high-stakes applications like drug development.

Market trends indicate a rising demand for specialized compounds like N-2-(diethylamino)ethyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide. The global pharmaceutical and chemical industries are increasingly focused on innovation, driving the need for novel intermediates and active ingredients. This compound's unique properties position it as a valuable asset in these sectors. Furthermore, its potential applications in green chemistry and sustainable manufacturing align with current industry priorities, making it a topic of interest for both researchers and investors.

Safety and handling of N-2-(diethylamino)ethyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide are critical considerations for laboratories and industrial settings. While the compound is not classified as hazardous under standard regulations, proper precautions should be taken to ensure safe handling. This includes the use of personal protective equipment (PPE) and adherence to established laboratory protocols. Researchers are encouraged to consult material safety data sheets (MSDS) and other relevant guidelines to mitigate any potential risks.

Looking ahead, the future of N-2-(diethylamino)ethyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide appears promising. Ongoing research is expected to uncover new applications and optimize its synthesis processes. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing both pharmaceutical and material science fields. Its versatility, combined with the growing demand for innovative solutions, ensures that it will remain a focal point of research and development efforts for years to come.

For those interested in sourcing N-2-(diethylamino)ethyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide, it is essential to partner with reputable suppliers who can provide high-quality, well-characterized material. Ensuring the compound's purity and consistency is paramount for achieving reliable results in research and industrial applications. By staying informed about the latest developments and best practices, stakeholders can maximize the benefits of this remarkable compound.